(S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate

• IUPAC Name: methyl (2S)-3-(4-hydroxy-3-nitrophenyl)-2-[(2,2,2-trifluoroacetyl)amino]propanoate
• InChI: InChI=1S/C12H11F3N2O6/c1-23-10(19)7(16-11(20)12(13,14)15)4-6-2-3-9(18)8(5-6)17(21)22/h2-3,5,7,18H,4H2,1H3,(H,16,20)/t7-/m0/s1
• InChI Key: ZGAYOJCPMFXFRG-ZETCQYMHSA-N
• Canonical SMILES: COC(=O)C(CC1=CC(=C(C=C1)O)[N+](=O)[O-])NC(=O)C(F)(F)F
• Isomeric SMILES: COC(=O)[C@H](CC1=CC(=C(C=C1)O)[N+](=O)[O-])NC(=O)C(F)(F)F
• Molecular Formula: C12H11F3N2O6
• DSSTOX Substance ID: DTXSID50368142
• Molecular Weight: 336.22 g/mol
• CAS RN: 5106-00-3

Description

(S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate (M3NTP2TFA) is an organic compound that has recently been studied for its potential applications in scientific research. This compound is a derivative of the nitrophenol family, which is known to possess various pharmacological and biological activities. M3NTP2TFA has been studied for its ability to act as a substrate for enzymes, as well as its potential to be used as a tool for investigating the structure and function of proteins. In addition, this compound has been studied for its potential to be used as a therapeutic agent.

Scientific Research Applications

(S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate has been studied for its potential applications in scientific research. It has been found to act as a substrate for enzymes, such as cytochrome P450 and human carboxylesterase. This makes (S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate a useful tool for investigating the structure and function of proteins. Additionally, this compound has been studied for its potential to be used as a therapeutic agent. It has been found to possess anti-inflammatory, anti-oxidative, and anti-cancer activity, suggesting that it may be useful in the treatment of certain diseases.

Mechanism of Action

The exact mechanism of action of (S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cytochrome P450 and human carboxylesterase. It is also believed to possess anti-inflammatory, anti-oxidative, and anti-cancer activity.
Biochemical and Physiological Effects
(S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate has been found to possess various biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 and human carboxylesterase, suggesting that it may be useful in the treatment of certain diseases. Additionally, this compound has been found to possess anti-inflammatory, anti-oxidative, and anti-cancer activity.

Advantages and Limitations for Lab Experiments

(S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate has several advantages and limitations for lab experiments. One advantage is that it is relatively simple to synthesize this compound in a two-step process. Additionally, this compound can be used as a tool for investigating the structure and function of proteins. However, there are some limitations to using this compound in lab experiments. For example, the exact mechanism of action of (S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate is not yet fully understood, and it is not yet clear how it may interact with other compounds.

Future Directions

There are several potential future directions for the study of (S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate. One potential direction is to further investigate its potential as a therapeutic agent. Additionally, further research could be done to better understand the exact mechanism of action of this compound, as well as its interactions with other compounds. Furthermore, further research could be done to determine the optimal dosage and administration of this compound for different therapeutic applications. Finally, further research could be done to investigate the potential for this compound to be used in other scientific research applications, such as drug discovery and development.

Synthesis Methods

(S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate can be synthesized in a two-step process. First, 4-hydroxy-3-nitrophenol is reacted with trifluoroacetic anhydride in the presence of dimethylformamide (DMF) to form a nitrophenyl trifluoroacetate. This intermediate is then reacted with sodium methoxide in methanol to obtain (S)-Methyl 3-(4-hydroxy-3-nitrophenyl)-2-(2,2,2-trifluoroacetylamino)propionate. This synthesis method is relatively simple and can be easily scaled up to produce larger amounts of the compound.